Crystal Violet
Cat. No. B1676480
CAS RN:
548-62-9
M. Wt: 408 g/mol
InChI Key: ZXJXZNDDNMQXFV-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Crystal Violet, also known as Gentian Violet or Methyl Violet 10B, is a triarylmethane dye . It is used as a histological stain and in Gram’s method of classifying bacteria . Crystal Violet has antibacterial, antifungal, and anthelmintic properties and was formerly important as a topical antiseptic .
Synthesis Analysis
The original procedure for the synthesis of Crystal Violet was developed by the German chemists Kern and Caro. It involved the reaction of dimethylaniline with phosgene to give 4,4′-bis(dimethylamino)benzophenone (Michler’s ketone) as an intermediate .
Molecular Structure Analysis
Crystal Violet belongs to a class of intensely colored organic compounds called triphenylmethane dyes. The structure and color of Crystal Violet depend on pH, making it a valuable acid-base indicator as well as an excellent dye .
Chemical Reactions Analysis
The reaction between Crystal Violet (CV) and sodium hydroxide (NaOH) has been studied extensively. The reaction orders of CV and NaOH were determined to be 1 and 1.08 by the pseudo rate method, respectively . The overall reaction order was determined to be 1.9 by the half-life method .
Physical And Chemical Properties Analysis
Crystal Violet has a molar mass of 407.99 g/mol and a melting point of 205°C (401°F; 478K). It is soluble in water at a concentration of 4 g/L at 25 °C .
Scientific Research Applications
-
Histological Stain
- Application : Crystal Violet is used as a histological stain in Gram’s method of classifying bacteria . It allows the quantification of DNA which is proportional to the number of cells .
- Method : The staining process involves applying the dye to a sample and allowing it to bind to certain cell structures. The excess dye is then washed off, and the sample is observed under a microscope .
- Results : This technique allows researchers to distinguish between different cell types, monitor the growth of an organism, and examine the effects of a particular parameter on the cells .
-
Indicator for Copper Salts
- Application : Crystal Violet is used as an indicator for copper salts .
- Method : In this application, the dye changes color in the presence of copper salts, providing a visual indication of their presence .
- Results : The results can vary depending on the specific copper salt and the concentration, but the change in color provides a clear and immediate result .
-
Textile Dye
-
Removal from Aqueous Solution
- Application : Crystal Violet can be removed from aqueous solutions using sulfonated graphene oxide .
- Method : The study involved the synthesis of sulfonated graphene oxide (GO-SO3H) and its use for the adsorption of Crystal Violet. The effect of pH, initial concentration, and temperature on CV uptake was studied .
- Results : The adsorption capacity was significantly increased from 42.85 to 79.23%. The maximum adsorption capacities of GO-SO3H were 97.65, 202.5, and 196.2 mg·g−1 for CV removal at 298, 308, and 328 K, respectively .
Safety And Hazards
properties
IUPAC Name |
[4-[bis[4-(dimethylamino)phenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N3.ClH/c1-26(2)22-13-7-19(8-14-22)25(20-9-15-23(16-10-20)27(3)4)21-11-17-24(18-12-21)28(5)6;/h7-18H,1-6H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXJXZNDDNMQXFV-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=C(C=C3)N(C)C.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N3.Cl, C25H30ClN3 |
Source
|
| Record name | HEXAMETHYL-P-ROSANILINE CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20477 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5020653 |
Source
|
| Record name | Gentian Violet | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5020653 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
408.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Hexamethyl-p-rosaniline chloride is a green to dark green powder. (NTP, 1992), Green powder, insoluble in water; [CAMEO] |
Source
|
| Record name | HEXAMETHYL-P-ROSANILINE CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20477 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Gentian violet | |
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| URL | https://haz-map.com/Agents/1974 | |
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Solubility |
less than 1 mg/mL at 86 °F (NTP, 1992), Very soluble in water, chloroform, In ethylene glycol methyl ether, 30 mg/mL; in ethanol, 30 mg/mL, Solubility (%): water 0.2-1.7; ethanol 3-14; acetone 0.4; chloroform 5.1; insoluble in xylene, In water, 4,000 mg/L at 25 °C |
Source
|
| Record name | HEXAMETHYL-P-ROSANILINE CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20477 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Gentian Violet | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4366 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Impurities |
Pharmaceutical grades of Basic Violet 3 have been purified to reduce the heavy metal salt content below the limits of 10 ppm for arsenic and 30 ppm for lead. Although the term Gentian Violet is used, the structure given is for Basic Violet 3. |
Source
|
| Record name | Gentian Violet | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4366 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Gentian Violet | |
Color/Form |
Dark green powder or greenish, glistening pieces with metallic luster, Green powder, Bright blue-violet crystals | |
CAS RN |
548-62-9 |
Source
|
| Record name | HEXAMETHYL-P-ROSANILINE CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20477 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Crystal violet | |
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| URL | https://commonchemistry.cas.org/detail?cas_rn=548-62-9 | |
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| Record name | Methylrosanilinium chloride [INN] | |
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| Record name | gentian violet | |
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| Record name | Crystal violet | |
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| Record name | Methanaminium, N-[4-[bis[4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-, chloride (1:1) | |
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| Record name | Gentian Violet | |
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| URL | https://comptox.epa.gov/dashboard/DTXSID5020653 | |
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| Record name | [4-[4,4'-bis(dimethylamino)benzhydrylidene]cyclohexa-2,5-dien-1-ylidene]dimethylammonium chloride | |
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| Record name | GENTIAN VIOLET | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J4Z741D6O5 | |
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| Record name | Gentian Violet | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4366 | |
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Melting Point |
419 °F (Decomposes) (NTP, 1992), 215 °C (decomposes) |
Source
|
| Record name | HEXAMETHYL-P-ROSANILINE CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20477 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Gentian Violet | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4366 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Crystal Violet
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Reactant of Route 2
Crystal Violet
Reactant of Route 3
Reactant of Route 3
Crystal Violet
Reactant of Route 4
Reactant of Route 4
Crystal Violet
Reactant of Route 5
Reactant of Route 5
Crystal Violet
Reactant of Route 6
Reactant of Route 6
Crystal Violet
Citations
For This Compound
504,000
Citations
… staining of attached cells with crystal violet dye, which binds to … cells, reducing the amount of crystal violet staining in a culture. … cause of reduced crystal violet staining requires additional …
Number of citations: 769
www.researchgate.net
… ) to those of methyl and crystal-violet. Solutions of either of … of the equilibrium in the case of crystal-violet as a result of the pos… (color-base) of crystalviolet and for the violet chloride are …
Number of citations: 107
pubs.acs.org
… In the present study we used a crystal violet staining (CVS) method with 96-well microtitre plates to measure the cytotoxic effect of chemicals, and compared the results with cell counts …
Number of citations: 325
www.sciencedirect.com
… isoelectric points, so the former combine with crystal violet less readily and are more resistant to … of the redox potential by crystal violet suggested by Dubos (1929) and Ingraham (1933). …
Number of citations: 59
onlinelibrary.wiley.com
Crystal Violet (CV), a triphenylmethane dye, has been extensively used in human and veterinary medicine as a biological stain, as a textile dye in textile processing industries and also …
Number of citations: 316
link.springer.com
… We tested a total of 11 gentian violet and crystal violet samples (see Table 5). The sample used most extensively m our study was the one purchased from WH Curtm and Co. All other …
Number of citations: 196
www.sciencedirect.com
… In this article, a crucial compound, crystal violet lactone (CVL), was prepared by the reaction of N,N-dimethylaniline, p-dimethylanimobenzaldehyde and m-dimethylanimobenzoic acid. …
Number of citations: 138
www.sciencedirect.com
… , a soya bean industry waste for removal of crystal violet dye, has been investigated through … was found to describe the adsorption of the dye (crystal violet) on the adsorbents. In order to …
Number of citations: 796
www.sciencedirect.com
… crystal violet and crystal violet metabolites was monitored at 560 nm. Although neither crystal violet … In some experiments, crystal violet that had been adsorbed by fungal mycelium was …
Number of citations: 433
journals.asm.org
… In order to provide a reliable test, we have undertaken a spectroscopic investigation on crystal violet (tri-pdimethylamino phenylcarbonium ion) (hereafter CV) which is a relatively simple …
Number of citations: 115
analyticalsciencejournals.onlinelibrary.wiley.com
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